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Compound of Interest

Compound Name: Inubritannolide A

Cat. No.: B12415053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inubritannolide A, a sesquiterpene lactone isolated from the flowers of Inula britannica, has

garnered significant interest within the scientific community for its potential therapeutic

applications. This technical guide provides a comprehensive overview of the chemical

properties of Inubritannolide A, details on its isolation, and an exploration of its

neuroprotective effects through the modulation of key signaling pathways.

Chemical and Physical Properties
Inubritannolide A possesses a complex chemical structure, which is reflected in its systematic

IUPAC name. Its key chemical and physical properties are summarized in the table below,

providing essential data for researchers working with this compound.
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Property Value Source

IUPAC Name

(3aR,4R,5E,10Z,11aS)-4-

hydroxy-7-methyl-11-

methylene-3-(2-

methylacryloyl)-3,3a,4,8,9,11a-

hexahydrocyclodeca[b]furan-

2,6-dione

Molecular Formula C₃₀H₃₈O₆ [1]

Molecular Weight 494.62 g/mol [1]

Melting Point 158-160 °C

Solubility Soluble in chloroform

Experimental Protocols
Isolation of Inubritannolide A from Inula britannica
The isolation of Inubritannolide A is typically performed on the flowers of Inula britannica. A

general experimental workflow for its extraction and purification is outlined below.
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Dried flowers of Inula britannica

Extraction with organic solvent (e.g., ethanol)

Concentration of the extract

Partitioning with immiscible solvents (e.g., ethyl acetate and water)

Ethyl acetate fraction

Chromatographic separation (e.g., silica gel column chromatography)

Further purification (e.g., preparative HPLC)

Pure Inubritannolide A

Click to download full resolution via product page

Caption: General workflow for the isolation of Inubritannolide A.

Methodology:
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Extraction: Air-dried and powdered flowers of Inula britannica are extracted with a suitable

organic solvent, such as ethanol, at room temperature. This process is typically repeated

multiple times to ensure exhaustive extraction of the plant material.

Concentration: The resulting crude extract is then concentrated under reduced pressure to

yield a viscous residue.

Fractionation: The concentrated extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as ethyl acetate and n-butanol. The majority of

sesquiterpene lactones, including Inubritannolide A, are typically found in the ethyl acetate

fraction.

Chromatography: The ethyl acetate fraction is subjected to column chromatography over

silica gel. Elution is performed with a gradient of solvents, for example, a mixture of hexane

and ethyl acetate, to separate the different components.

Purification: Fractions containing Inubritannolide A are further purified using techniques like

preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

The structure and purity of the isolated Inubritannolide A are then confirmed by

spectroscopic methods, including NMR (¹H and ¹³C) and mass spectrometry.

Neuroprotective Activity and Signaling Pathway
Inubritannolide A has demonstrated notable neuroprotective effects. Its mechanism of action

is believed to be linked to the inhibition of inflammatory pathways within the central nervous

system. A key pathway implicated in neuroinflammation is the Nuclear Factor-kappa B (NF-κB)

signaling cascade.

The NF-κB family of transcription factors plays a crucial role in regulating the expression of

genes involved in inflammation, immunity, and cell survival. In the context of neurodegenerative

diseases, the overactivation of the NF-κB pathway can lead to the production of pro-

inflammatory cytokines and other mediators that contribute to neuronal damage.

The proposed mechanism of Inubritannolide A's neuroprotective action involves the inhibition

of the NF-κB signaling pathway. By suppressing the activation of NF-κB, Inubritannolide A can

reduce the expression of inflammatory genes, thereby mitigating neuroinflammation and

protecting neurons from damage.
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Caption: Proposed mechanism of Inubritannolide A's neuroprotective effect via NF-κB

inhibition.
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This guide serves as a foundational resource for professionals engaged in the research and

development of novel therapeutics. The detailed information on the chemical properties,

isolation, and biological activity of Inubritannolide A provides a solid basis for further

investigation into its potential as a neuroprotective agent.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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